![molecular formula C7H9NO B1601348 3,5-Dimethylpyridin-2(1H)-one CAS No. 3718-67-0](/img/structure/B1601348.png)
3,5-Dimethylpyridin-2(1H)-one
Overview
Description
“3,5-Dimethylpyridin-2(1H)-one” is a chemical compound that is used in scientific research . It is a versatile material with unique properties that make it suitable for various applications, ranging from drug development to catalysis.
Synthesis Analysis
The synthesis of “this compound” involves several steps. A review paper by Sweety Saini et al. discusses novel methods for the synthesis of omeprazole and pharmaceutical impurities of proton pump inhibitors . The process involves the formation of an ester followed by coupling of the ester with the Grignard reagent of 2-chloromethyl-4-methoxy-3,5-dimethyl-pyridine .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the formula C7H9N . The InChI representation of the molecule is InChI=1S/C7H9N/c1-6-3-7(2)5-8-4-6/h3-5H,1-2H3
.
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 107.15 g/mol . The compound has a XLogP3 value of 1.8, indicating its partition coefficient between n-octanol and water . It has no hydrogen bond donor count and one hydrogen bond acceptor count .
Scientific Research Applications
Dehydrogenative Coupling and Hydrogallation in Complexes
The complexation of 3,5-dimethylpyridin-2(1H)-one with gallium hydride leads to interesting chemical transformations such as dehydrogenative Ga-Ga coupling and hydrogallation. These reactions produce dinuclear products and hydrogallation products with unique structural characteristics, demonstrating the compound's utility in organometallic chemistry and its potential for creating new materials with specific electronic and structural properties (Nogai & Schmidbaur, 2004).
Nucleotide Base Complexation
Molecular tweezers with active site carboxylic acids, possibly incorporating this compound, show significant complexation behavior with nucleotide bases, differing from simple carboxylic acids. This indicates the compound's potential in biochemical applications, such as molecular recognition and sensor development, due to its ability to form specific interactions with biological molecules (Zimmerman, Wu, & Zeng, 1991).
Luminescent Self-Assembled Heterodinuclear Complexes
The ligand containing this compound units can form strongly luminescent heterodinuclear complexes with lanthanides and zinc ions. These complexes are of interest for their photophysical properties and potential applications in luminescent materials, sensors, and optical devices, highlighting the versatility of this compound in coordination chemistry (Piguet et al., 1996).
Coordination Shifts in Metal Complexes
The coordination of this compound derivatives with metals such as gold(III), palladium(II), and platinum(II) leads to significant shifts in NMR signals. This underlines the compound's utility in the study of metal-organic frameworks and complexes, which are important in catalysis and material science (Pazderski et al., 2010).
Antioxidant Activity of Metal Complexes
Complexes formed with this compound exhibit antioxidant activity, particularly in the context of iron(III) complexes. This points towards potential biomedical applications, where such complexes could be utilized for their therapeutic properties, especially in conditions related to oxidative stress and iron overload (Puglisi et al., 2012).
Mechanism of Action
Target of Action
The primary target of 3,5-Dimethylpyridin-2(1H)-one, which is a component of the drug Omeprazole , is the (H+, K+)-ATPase enzyme located at the secretory surface of gastric parietal cells . This enzyme is crucial for the final step in gastric acid production.
Mode of Action
This compound exerts its effects by covalently binding to sulfhydryl groups of cysteines found on the (H+, K+)-ATPase enzyme . This interaction inhibits the enzyme, thereby preventing the final step in gastric acid production .
Biochemical Pathways
The inhibition of the (H+, K+)-ATPase enzyme disrupts the biochemical pathway responsible for gastric acid secretion. This leads to a decrease in both basal and stimulated gastric acid secretion, irrespective of the stimulus .
Pharmacokinetics
The binding of this compound to the (H+, K+)-ATPase enzyme is irreversible, and new enzyme needs to be expressed in order to resume acid secretion . This means that the compound’s antisecretory effect persists longer than 24 hours .
Result of Action
The result of the action of this compound is a significant reduction in stomach acid production. This leads to a decrease in the acidity of the stomach, which can help manage conditions such as gastroesophageal reflux disease (GERD), stomach ulcers, and Zollinger-Ellison Syndrome .
Action Environment
For instance, the safety data sheet for a related compound, 3,5-dimethylpyridin-2-amine, suggests avoiding dust formation and ensuring adequate ventilation during handling .
Biochemical Analysis
Biochemical Properties
It is known that this compound is structurally similar to omeprazole , a well-known proton pump inhibitor. This suggests that 3,5-Dimethylpyridin-2(1H)-one may interact with similar enzymes and proteins .
Cellular Effects
Given its structural similarity to omeprazole, it may influence cell function by affecting proton pumps, which play a crucial role in maintaining cellular pH balance .
Molecular Mechanism
Omeprazole, a structurally similar compound, works by covalently binding with cysteine residues via disulfide bridges on the α subunit of H+/K+ ATPase enzyme system, thereby inhibiting the H+/K+ ATPase pump . This mechanism could potentially apply to this compound as well.
Metabolic Pathways
Given its structural similarity to omeprazole, it may be involved in similar pathways .
Properties
IUPAC Name |
3,5-dimethyl-1H-pyridin-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO/c1-5-3-6(2)7(9)8-4-5/h3-4H,1-2H3,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WAAZXEKEWCYLEE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CNC1=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20493076 | |
Record name | 3,5-Dimethylpyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20493076 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
123.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3718-67-0 | |
Record name | 3,5-Dimethyl-2-pyridone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003718670 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3,5-Dimethylpyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20493076 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,5-dimethyl-1,2-dihydropyridin-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3,5-DIMETHYL-2-PYRIDONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/NS31CIE2HA | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.